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Compound of Interest

Compound Name: 4-Chlorokynurenine

Cat. No.: B1664160 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is a cornerstone of operational safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Chlorokynurenine, ensuring compliance with general laboratory safety standards.

Key Safety and Disposal Information
The following table summarizes crucial data for the safe handling and disposal of 4-
Chlorokynurenine. This information is compiled from safety data sheets and general

laboratory chemical waste guidelines.
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Parameter Information Source

Chemical Name 4-Chlorokynurenine N/A

Molecular Formula C₁₀H₁₁ClN₂O₃ [1]

Molecular Weight 242.66 g/mol [1]

Primary Hazard
Harmful if swallowed (Acute

toxicity, Oral: Category 4)

Personal Protective Equipment

(PPE)

Lab coat, nitrile gloves, and

protective eyewear
[2][3][4]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant

Spill Response

Sweep up and shovel into

suitable containers for

disposal. Avoid dust formation.

[3]

Procedural Guidance for Disposal
The disposal of 4-Chlorokynurenine must be handled as hazardous chemical waste.

Adherence to institutional and regulatory guidelines is paramount. The following steps provide

a direct operational plan for its proper disposal.

Step 1: Waste Identification and Classification

Treat all 4-Chlorokynurenine waste, including pure substance, contaminated materials (e.g.,

pipette tips, weighing boats), and solutions, as hazardous chemical waste.[5][6]

Step 2: Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.[2][7]

Store 4-Chlorokynurenine waste separately from incompatible materials.

Specifically, keep it away from strong acids and bases.[7]
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Step 3: Containerization

Use appropriate and clearly labeled containers for waste accumulation.[2][8]

Select a container that is chemically compatible with 4-Chlorokynurenine. A high-density

polyethylene (HDPE) container is a suitable choice.

The container must have a secure, leak-proof screw cap.[7][8]

Ensure the container is in good condition, free from cracks or deterioration.[8]

Step 4: Labeling

Clearly label the waste container with the following information:[2][5][6]

The words "Hazardous Waste"

The full chemical name: "4-Chlorokynurenine"

The primary hazard: "Harmful" or "Toxic"

The date when the first waste was added to the container.

Step 5: Accumulation in a Satellite Accumulation Area (SAA)

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[6][7]

The SAA must be at or near the point of waste generation.[6][8]

Keep the waste container closed at all times, except when adding waste.[5][6]

Do not accumulate more than 55 gallons of hazardous waste in the SAA.[6]

Step 6: Arranging for Disposal

Once the container is full or has been in the SAA for a designated period (typically up to one

year, but institutional policies may vary), arrange for its collection by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
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contractor.[5][6] Never dispose of 4-Chlorokynurenine down the drain or in the regular trash.

[2][5][8]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 4-Chlorokynurenine.
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Waste Generation & Assessment

Containerization & Labeling

Storage & Disposal

Generate 4-Chlorokynurenine Waste

Is the waste contaminated with other chemicals?

Identify all chemical constituents

Yes

Select appropriate, compatible waste container

No

Determine waste compatibility

Label container with 'Hazardous Waste', chemical name, and hazards

Date the container

Store in designated Satellite Accumulation Area (SAA)

Keep container closed

Is container full or storage time limit reached?

No

Arrange for pickup by authorized waste management

Yes

Document waste disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1664160?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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